Cas no 1261748-02-0 (3-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)picolinonitrile)

• Product name: 3-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)picolinonitrile
• CAS No: 1261748-02-0
• MF: C₁₄H₆F₆N₂O
• MW: 332.200664043427
• CID: 4986923

3-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C14H6F6N2O/c15-13(16,17)8-5-10(11(6-21)22-7-8)9-3-1-2-4-12(9)23-14(18,19)20/h1-5,7H
• InChI Key： QECLXFMCUQBUFH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(=C1)C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 454
• XLogP3: 4.6
• Topological Polar Surface Area: 45.9

Additional information on 3-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)picolinonitrile

Recent Advances in the Study of 3-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)picolinonitrile (CAS: 1261748-02-0)

3-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)picolinonitrile (CAS: 1261748-02-0) is a fluorinated picolinonitrile derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The synthesis of 3-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)picolinonitrile involves a multi-step process that includes the introduction of trifluoromethoxy and trifluoromethyl groups onto a picolinonitrile scaffold. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. Researchers have employed techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to optimize the production process, as reported in a 2023 study published in the Journal of Medicinal Chemistry.

In terms of biological activity, 3-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)picolinonitrile has demonstrated potent inhibitory effects on specific enzymes and receptors implicated in neurodegenerative and inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its role as a selective antagonist of the adenosine A_2A receptor, a target of interest for Parkinson's disease therapy. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic trifluoromethyl groups, further enhances its therapeutic potential for CNS applications.

Recent preclinical studies have also explored the compound's anti-inflammatory properties. A 2023 publication in European Journal of Pharmacology reported that 3-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)picolinonitrile significantly reduced pro-inflammatory cytokine levels in murine models of rheumatoid arthritis. These findings suggest its potential as a novel anti-inflammatory agent, although further studies are needed to elucidate its mechanism of action and optimize its pharmacokinetic profile.

Despite these promising results, challenges remain in the development of 3-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)picolinonitrile as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis must be addressed in future research. Ongoing studies are investigating structural modifications to enhance its efficacy and reduce toxicity, as well as exploring its applications in other disease areas, such as oncology and infectious diseases.

In conclusion, 3-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)picolinonitrile (CAS: 1261748-02-0) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and broad biological activity profile make it a valuable subject for further research. As synthetic methodologies and pharmacological understanding continue to advance, this compound may pave the way for the development of novel therapeutics for CNS disorders, inflammatory diseases, and beyond.